Tetrafibricin Tetrafibricin Tetrafibricin is a natural product found in Streptomyces neyagawaensis with data available.
Brand Name: Vulcanchem
CAS No.: 151705-56-5
VCID: VC21107576
InChI: InChI=1S/C41H67NO13/c1-29(39(52)20-7-5-3-2-4-6-8-21-41(54)55)40(53)28-38(51)27-37(50)25-34(47)18-11-17-33(46)24-36(49)26-35(48)23-32(45)16-10-15-30(43)13-9-14-31(44)19-12-22-42/h2-11,13,16,18,21,29-39,43-52H,12,14-15,17,19-20,22-28,42H2,1H3,(H,54,55)/b3-2+,6-4+,7-5+,13-9+,16-10+,18-11+,21-8+
SMILES: CC(C(CC=CC=CC=CC=CC(=O)O)O)C(=O)CC(CC(CC(C=CCC(CC(CC(CC(C=CCC(C=CCC(CCCN)O)O)O)O)O)O)O)O)O
Molecular Formula: C41H67NO13
Molecular Weight: 782 g/mol

Tetrafibricin

CAS No.: 151705-56-5

Cat. No.: VC21107576

Molecular Formula: C41H67NO13

Molecular Weight: 782 g/mol

* For research use only. Not for human or veterinary use.

Tetrafibricin - 151705-56-5

Specification

Description Tetrafibricin is a natural product found in Streptomyces neyagawaensis with data available.
CAS No. 151705-56-5
Molecular Formula C41H67NO13
Molecular Weight 782 g/mol
IUPAC Name (2E,4E,6E,8E,20E,30E,34E)-40-amino-11,15,17,19,23,25,27,29,33,37-decahydroxy-12-methyl-13-oxotetraconta-2,4,6,8,20,30,34-heptaenoic acid
Standard InChI InChI=1S/C41H67NO13/c1-29(39(52)20-7-5-3-2-4-6-8-21-41(54)55)40(53)28-38(51)27-37(50)25-34(47)18-11-17-33(46)24-36(49)26-35(48)23-32(45)16-10-15-30(43)13-9-14-31(44)19-12-22-42/h2-11,13,16,18,21,29-39,43-52H,12,14-15,17,19-20,22-28,42H2,1H3,(H,54,55)/b3-2+,6-4+,7-5+,13-9+,16-10+,18-11+,21-8+
Standard InChI Key BIOWDMWPQOMXJO-YHYSRAEPSA-N
Isomeric SMILES CC(C(C/C=C/C=C/C=C/C=C/C(=O)O)O)C(=O)CC(CC(CC(/C=C/CC(CC(CC(CC(/C=C/CC(/C=C/CC(CCCN)O)O)O)O)O)O)O)O)O
SMILES CC(C(CC=CC=CC=CC=CC(=O)O)O)C(=O)CC(CC(CC(C=CCC(CC(CC(CC(C=CCC(C=CCC(CCCN)O)O)O)O)O)O)O)O)O
Canonical SMILES CC(C(CC=CC=CC=CC=CC(=O)O)O)C(=O)CC(CC(CC(C=CCC(CC(CC(CC(C=CCC(C=CCC(CCCN)O)O)O)O)O)O)O)O)O

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